Cas no 949014-42-0 (5-Bromo-2-fluoro-4-methoxybenzoic acid)

• Product Name: 5-Bromo-2-fluoro-4-methoxybenzoic acid
• CAS No: 949014-42-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD20486270
• CID: 1040821
• PubChem ID: 24809659
• Update Time: 2025-06-15

5-Bromo-2-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-methoxybenzoic acid
• Benzoic acid, 5-broMo-2-fluoro-4-Methoxy-

• MDL： MFCD20486270
• Inchi： 1S/C8H6BrFO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： DSLNYARFEZMGKA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 301.2°C at 760 mmHg

5-Bromo-2-fluoro-4-methoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Bromo-2-fluoro-4-methoxybenzoic acid

Comprehensive Overview of 5-Bromo-2-fluoro-4-methoxybenzoic acid (CAS No. 949014-42-0)

5-Bromo-2-fluoro-4-methoxybenzoic acid (CAS No. 949014-42-0) is a halogenated aromatic carboxylic acid derivative with significant applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its bromine and fluorine substituents on a methoxybenzoic acid backbone, has garnered attention due to its unique reactivity and versatility in organic transformations. Researchers and industries frequently search for high-purity 5-Bromo-2-fluoro-4-methoxybenzoic acid, synthesis methods, and applications in drug discovery, reflecting its growing importance in modern chemistry.

The structural features of 5-Bromo-2-fluoro-4-methoxybenzoic acid make it a valuable building block in medicinal chemistry. The presence of both electron-withdrawing (bromo and fluoro) and electron-donating (methoxy) groups enables selective functionalization, a topic often explored in cross-coupling reactions and catalysis studies. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with the demand for sustainable chemical processes. Questions like "How to optimize the yield of 5-Bromo-2-fluoro-4-methoxybenzoic acid?" or "What are its spectroscopic properties?" are commonly encountered in academic and industrial forums.

From an analytical perspective, CAS No. 949014-42-0 is often characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its melting point, solubility, and stability under various conditions are critical parameters for end-users. The compound’s role in developing biologically active molecules, particularly in antibacterial and antifungal agents, has been highlighted in recent patents, making it a hotspot for drug design research. Searches for "5-Bromo-2-fluoro-4-methoxybenzoic acid supplier" or "custom synthesis services" further underscore its commercial relevance.

In material science, 5-Bromo-2-fluoro-4-methoxybenzoic acid serves as a precursor for advanced polymers and liquid crystals. Its ability to modify electronic properties in conjugated systems has been exploited in organic semiconductors, a field gaining traction due to the rise of flexible electronics. Discussions around "structure-activity relationships" and "scaling up production" are frequent among R&D teams, reflecting the compound’s multidisciplinary appeal.

Regulatory and safety aspects of CAS No. 949014-42-0 are also pivotal. While not classified as hazardous, proper handling guidelines—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are emphasized in safety data sheets (SDS). Environmental concerns related to halogenated waste disposal have led to innovations in degradation protocols, another area where this compound is studied.

In summary, 5-Bromo-2-fluoro-4-methoxybenzoic acid (CAS No. 949014-42-0) bridges multiple scientific domains, from pharmaceuticals to advanced materials. Its synthesis, applications, and analytical profiling continue to evolve, driven by both academic curiosity and industrial demand. As researchers explore new derivatives and process efficiencies, this compound remains a cornerstone in synthetic chemistry.